Cas no 1391444-33-9 (METHYL (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANOATE HYDROCHLORIDE)

• Product Name: METHYL (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANOATE HYDROCHLORIDE
• CAS No: 1391444-33-9
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 5160008
• Update Time: 2025-05-23

METHYL (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANOATE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• METHYL (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANOATE HYDROCHLORIDE

• Inchi： 1S/C11H15NO2.ClH/c1-8-5-3-4-6-9(8)10(12)7-11(13)14-2;/h3-6,10H,7,12H2,1-2H3;1H/t10-;/m1./s1
• InChI Key： BBXKCKSYKCXPGO-HNCPQSOCSA-N
• SMILES： [C@@H](C1C=CC=CC=1C)(N)CC(=O)OC.Cl

Additional information on METHYL (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANOATE HYDROCHLORIDE

Research Brief on METHYL (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANOATE HYDROCHLORIDE (CAS: 1391444-33-9)

METHYL (3R)-3-AMINO-3-(2-METHYLPHENYL)PROPANOATE HYDROCHLORIDE (CAS: 1391444-33-9) is a chiral intermediate of significant interest in pharmaceutical chemistry, particularly in the synthesis of bioactive molecules. Recent studies have highlighted its role as a key building block for the development of novel therapeutic agents, including protease inhibitors and CNS-targeted drugs. This brief synthesizes the latest research on its synthetic applications, pharmacological relevance, and industrial-scale production challenges.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the asymmetric synthesis of β-amino acid derivatives, which are critical for peptidomimetic drug design. Researchers optimized a lipase-catalyzed kinetic resolution process to achieve >99% enantiomeric excess (ee) of the (3R)-enantiomer, addressing previous limitations in stereoselective synthesis. The study also revealed its enhanced stability under physiological pH compared to analogous esters, making it a promising candidate for prodrug development.

Industrial production advancements were reported in Organic Process Research & Development (2024), where continuous flow chemistry techniques reduced reaction times from 48 hours to under 3 hours while maintaining 92% yield. The hydrochloride salt form (CAS: 1391444-33-9) showed improved crystallinity and purification characteristics over free base forms, with X-ray diffraction studies confirming its monoclinic P2₁ crystal structure. These findings have significant implications for quality control in GMP manufacturing.

Notably, the compound's metabolic fate was elucidated in a recent Drug Metabolism and Disposition paper (2024). Using ¹⁴C-labeled analogs, researchers identified two primary metabolic pathways: hepatic ester hydrolysis (major) and cytochrome P450-mediated N-demethylation (minor). The resulting metabolites showed negligible off-target activity in a 400-kinase panel screen, supporting its safety profile as a synthetic intermediate.

Emerging applications include its use as a template for developing σ₁ receptor modulators, as disclosed in a patent by Hoffmann-La Roche (WO2023187547). Molecular docking studies suggest the 2-methylphenyl moiety confers optimal receptor binding geometry, with derivative compounds showing nanomolar affinity. This expands the compound's potential beyond traditional peptide synthesis into neuropharmacology.

Current challenges center on scaling enantioselective synthetic routes while maintaining cost efficiency. A 2024 economic analysis in Pharmaceutical Engineering projected that adoption of biocatalytic methods could reduce production costs by 37% compared to traditional chemical resolution methods, though enzyme stability remains a technical hurdle. Regulatory documentation for this intermediate has also been updated in the latest ICH Q3D guideline revision for elemental impurities.